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Compound of Interest

Compound Name: Oleic diethanolamide

Cat. No.: B148201 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Oleic diethanolamide, a non-ionic surfactant, is synthesized from oleic acid and

diethanolamine.[1][2] Its amphiphilic nature, stemming from a hydrophilic diethanolamine head

and a lipophilic oleic acid tail, allows it to reduce surface and interfacial tension. This property

makes it a valuable excipient in various industrial and pharmaceutical applications, including

personal care products, detergents, and potentially in drug delivery systems.[1][3][4] This guide

provides a comprehensive technical overview of oleic diethanolamide, focusing on its

physicochemical properties, synthesis, and relevant experimental protocols for its

characterization.

Physicochemical Properties
Oleic diethanolamide's efficacy as a surfactant is defined by several key quantitative

parameters. These properties are crucial for formulation development and for predicting its

behavior in various systems.
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Property Value Reference

Molecular Formula C22H43NO3 [1]

Molecular Weight 369.58 g/mol [5]

Appearance
Viscous amber to pale yellow

liquid
[1]

Solubility
Soluble in oils, dispersible in

water
[1]

Critical Micelle Concentration

(CMC)
3.13 x 10⁻⁴ M (115.3 mg/L)

Surface Tension at CMC

(γCMC)
36.6 mN/m

Interfacial Tension (vs. Mineral

Oil)
0.07 mN/m

Hydrophilic-Lipophilic Balance

(HLB)
~11

Synthesis of Oleic Diethanolamide
The industrial synthesis of oleic diethanolamide is typically achieved through the

condensation reaction of oleic acid and diethanolamine at elevated temperatures. Enzymatic

synthesis routes are also being explored as a more sustainable alternative.[6][7]

Chemical Synthesis Protocol
A common laboratory-scale synthesis involves the following steps:

Reactant Preparation: Equimolar quantities of oleic acid and diethanolamine are added to a

reaction vessel equipped with a stirrer, a thermometer, and a condenser.

Inert Atmosphere: The system is purged with an inert gas, such as nitrogen, to prevent

oxidation.
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Heating and Reaction: The mixture is heated to approximately 170-182°C with continuous

stirring. The reaction is typically carried out for 2-8 hours.[8]

Water Removal: Water, a byproduct of the condensation reaction, is continuously removed to

drive the reaction to completion.

Purification: The resulting product may be used as is or can be further purified to remove any

unreacted starting materials or byproducts.

Diagram of the Chemical Synthesis Workflow for Oleic Diethanolamide
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Chemical Synthesis of Oleic Diethanolamide
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Caption: Workflow for the chemical synthesis of oleic diethanolamide.

Experimental Protocols for Characterization
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Accurate characterization of oleic diethanolamide is essential for its effective application. The

following are detailed protocols for determining its key surfactant properties.

Determination of Critical Micelle Concentration (CMC) by
Surface Tensiometry
The CMC is the concentration at which surfactant molecules begin to form micelles, and it is a

critical parameter for understanding a surfactant's behavior. The surface tension of a surfactant

solution decreases with increasing concentration until the CMC is reached, after which it

remains relatively constant.

Materials:

Oleic diethanolamide

Deionized water

Surface tensiometer (e.g., using the Wilhelmy plate or du Noüy ring method)

Precision balance

Volumetric flasks and pipettes

Procedure:

Stock Solution Preparation: Prepare a concentrated stock solution of oleic diethanolamide
in deionized water (e.g., 1 g/L).

Serial Dilutions: Prepare a series of dilutions from the stock solution with concentrations

spanning a range above and below the expected CMC.

Surface Tension Measurement: Measure the surface tension of each dilution, starting from

the most dilute solution, using a calibrated surface tensiometer. Ensure the plate or ring is

thoroughly cleaned between measurements.

Data Analysis: Plot the surface tension as a function of the logarithm of the oleic
diethanolamide concentration. The CMC is determined from the intersection of the two
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linear portions of the graph.[9]

Diagram of the Experimental Workflow for CMC Determination
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Caption: Workflow for determining the Critical Micelle Concentration.

Evaluation of Emulsion Stability
The ability of a surfactant to form and stabilize an emulsion is a key performance indicator.

Emulsion stability can be assessed by observing changes in the physical properties of the

emulsion over time and under stress conditions.

Materials:
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Oleic diethanolamide

Oil phase (e.g., mineral oil, isopropyl myristate)

Aqueous phase (deionized water)

Homogenizer (e.g., high-shear mixer or sonicator)

Graduated cylinders or test tubes

Microscope with a camera

Conductivity meter

Centrifuge

Procedure:

Emulsion Preparation: Prepare an oil-in-water (O/W) or water-in-oil (W/O) emulsion by

dissolving oleic diethanolamide in the continuous phase and then homogenizing the oil and

aqueous phases. A common starting point is a 1:1 ratio of oleic acid to diethanolamine in the

surfactant formulation.[10]

Macroscopic Observation: Store the emulsion in a graduated cylinder at different

temperatures (e.g., room temperature, 40°C, 4°C) and visually inspect for phase separation,

creaming, or coalescence over a set period (e.g., 24 hours, 7 days, 30 days).

Microscopic Analysis: Observe the emulsion under a microscope at different time points to

assess changes in droplet size and distribution.

Conductivity Measurement: For O/W emulsions, measure the electrical conductivity. A

significant decrease in conductivity can indicate emulsion instability or phase inversion.

Accelerated Stability Testing (Centrifugation): Centrifuge the emulsion at a specific speed

and time (e.g., 3000 rpm for 30 minutes). A stable emulsion will show no phase separation.

Role in Drug Delivery
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While not a primary active pharmaceutical ingredient, oleic diethanolamide and its precursor,

oleic acid, have been investigated for their roles as excipients in drug delivery systems,

particularly in transdermal formulations. Oleic acid is a known permeation enhancer, and its

derivatives can facilitate the transport of drugs across the skin barrier.[11][12]

Mechanism as a Permeation Enhancer
The primary barrier to transdermal drug delivery is the stratum corneum, the outermost layer of

the skin, which is composed of corneocytes embedded in a lipid matrix. Oleic acid and its

derivatives can enhance drug permeation by disrupting the highly ordered structure of these

intercellular lipids, thereby increasing the fluidity of the lipid bilayers and creating pathways for

drug molecules to pass through.[13][14]

Diagram Illustrating the Mechanism of Permeation Enhancement
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Caption: Mechanism of oleic diethanolamide as a skin permeation enhancer.

Conclusion
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Oleic diethanolamide is a versatile non-ionic surfactant with well-defined physicochemical

properties that make it suitable for a wide range of applications. Its ability to reduce surface

tension, form stable emulsions, and potentially enhance drug permeation makes it a compound

of significant interest to researchers in formulation science and drug development. The

experimental protocols outlined in this guide provide a framework for the systematic

characterization of oleic diethanolamide and its performance in various formulations. Further

research into its applications in advanced drug delivery systems, such as nanoemulsions, may

unlock its full potential in the pharmaceutical field.[15][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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